Cas no 2137575-91-6 ([2-(1-Ethoxyethenyl)phenyl]methanamine)

• Product Name: [2-(1-Ethoxyethenyl)phenyl]methanamine
• CAS No: 2137575-91-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5825069
• PubChem ID: 165468334
• Update Time: 2025-08-05

[2-(1-Ethoxyethenyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-803410
• 2137575-91-6
• [2-(1-ethoxyethenyl)phenyl]methanamine
• [2-(1-Ethoxyethenyl)phenyl]methanamine

• Inchi： 1S/C11H15NO/c1-3-13-9(2)11-7-5-4-6-10(11)8-12/h4-7H,2-3,8,12H2,1H3
• InChI Key： NMQJGENFPKRVKE-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on [2-(1-Ethoxyethenyl)phenyl]methanamine

[2-(1-Ethoxyethenyl)phenyl]methanamine (CAS No. 2137575-91-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

[2-(1-Ethoxyethenyl)phenyl]methanamine (CAS No. 2137575-91-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

[2-(1-Ethoxyethenyl)phenyl]methanamine is characterized by its distinct molecular structure, which includes an ethoxyethenyl group attached to a phenyl ring and a methanamine moiety. The compound has the molecular formula C₁₀H₁₃NO and a molecular weight of 163.21 g/mol. Its chemical structure offers several functional groups that can be exploited for various chemical reactions and modifications.

The compound exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. It is also relatively stable under standard laboratory conditions, making it suitable for a wide range of experimental procedures. The presence of the amino group provides opportunities for further functionalization through reactions such as acylation, alkylation, and condensation.

Synthesis Methods

The synthesis of [2-(1-Ethoxyethenyl)phenyl]methanamine has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of 2-ethoxyacrylonitrile with an appropriate phenylmethylamine derivative under controlled conditions. This approach typically yields high purity products with good yields.

Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods offer high selectivity and can be used to introduce additional functional groups into the molecule, enhancing its versatility for downstream applications.

Applications in Pharmaceutical Research

[2-(1-Ethoxyethenyl)phenyl]methanamine has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have focused on its biological activity and pharmacological properties. For instance, preliminary in vitro assays have demonstrated that the compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

In addition to its enzymatic inhibition properties, [2-(1-Ethoxyethenyl)phenyl]methanamine has been investigated for its anti-inflammatory effects. Studies using cell culture models have shown that the compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, indicating its potential use in treating inflammatory diseases.

Materials Science Applications

Beyond pharmaceuticals, [2-(1-Ethoxyethenyl)phenyl]methanamine has found applications in materials science due to its ability to form stable complexes with metal ions. These complexes can be used in the development of novel materials with unique optical and electronic properties. For example, coordination polymers derived from this compound have shown promise in photovoltaic devices and sensors.

The presence of the amino group also makes it an attractive candidate for surface modification and functionalization of nanoparticles. Research has demonstrated that [2-(1-Ethoxyethenyl)phenyl]methanamine-functionalized nanoparticles exhibit enhanced stability and dispersibility in aqueous media, which is crucial for their use in biomedical applications such as drug delivery systems.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing [2-(1-Ethoxyethenyl)phenyl]methanamine. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with enhanced biological activity compared to the parent compound. These derivatives were found to exhibit improved potency against specific targets, making them promising candidates for further preclinical evaluation.

In another study, researchers at a leading pharmaceutical company investigated the pharmacokinetic properties of [2-(1-Ethoxyethenyl)phenyl]methanamine. The results indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing safe and effective drugs.

Conclusion

In conclusion, [2-(1-Ethoxyethenyl)phenyl]methanamine (CAS No. 2137575-91-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovative solutions in these fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological advancements.